Cas no 4230-09-5 (Undecanoic acid,11-[(phenylmethyl)thio]-)

• Product Name: Undecanoic acid,11-[(phenylmethyl)thio]-
• CAS No: 4230-09-5
• MF: C₁₈H₂₈O₂S
• MW: 308.478724479675
• CID: 332502
• PubChem ID: 229569
• Update Time: 2025-04-19

Undecanoic acid,11-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Undecanoic acid,11-[(phenylmethyl)thio]-
• CTK4I6006; 11-(benzylsulfanyl)undecanoic acid; 11-Benzylmercapto-undecansaeure; NSC23336; AC1Q5WBD; 11-benzylsulfanyl-undecanoic acid; SureCN3938443; AR-1C0313; AC1L5HLA;
• NSC-23336
• NSC23336
• DTXSID50281882
• 4230-09-5
• SCHEMBL3938443
• 11-benzylsulfanylundecanoic acid

• Inchi： 1S/C18H28O2S/c19-18(20)14-10-5-3-1-2-4-6-11-15-21-16-17-12-8-7-9-13-17/h7-9,12-13H,1-6,10-11,14-16H2,(H,19,20)
• InChI Key： SVCWRQUTOZJFFP-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)CCCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 308.18114
• Monoisotopic Mass: 308.18100131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 13
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 37.3
• LogP: 5.51530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids